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Compound of Interest

Compound Name: Metaldehyde-d16

Cat. No.: B12379955

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Metaldehyde-d16, a
deuterated analog of Metaldehyde. The information presented is primarily based on the data
available for Metaldehyde, as specific toxicological and safety data for the deuterated form is
limited. It is crucial for laboratory personnel to handle this compound with the utmost care,
adhering to the safety protocols outlined in this document and in conjunction with institutional
and regulatory guidelines.

Chemical and Physical Properties

Metaldehyde-d16 is the deuterated form of Metaldehyde. While specific data for the
deuterated compound is scarce, the physical and chemical properties of Metaldehyde provide
a close approximation. Metaldehyde is a white crystalline solid that is flammable and insoluble
in water.[1] It is a cyclic tetramer of acetaldehyde.[2]

Table 1: Physical and Chemical Properties of Metaldehyde
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Property Value

Molecular Formula C8D1604[3]

Molecular Weight 192.31 g/mol [3]

Appearance White crystalline solid[1]

Odor Mild characteristic odor

Melting Point 246 °C (in a sealed tube)

Boiling Point Sublimes at 112 to 115 °C

Solubility in water 200 mg/L at 17 °C (practically insoluble)

o Sparingly soluble in ethanol, ether; Soluble in
Solubility in other solvents
benzene, chloroform

Relative Density (water = 1) 1.27
Vapor Density (air = 1) 6.06
Flash Point 361040 °C

Hazard Identification and First Aid

Metaldehyde is classified as harmful if swallowed and can cause irritation to the skin, eyes, and
respiratory tract. Ingestion is the most common and dangerous route of exposure.

Table 2: Hazard ldentification and First Aid Measures
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Hazard Description First Aid Measures

Harmful if swallowed.

Symptoms include nausea, Do NOT induce vomiting.

Ingestion vomiting, abdominal pain, Rinse mouth with water. Seek
diarrhea, fever, convulsions, immediate medical attention.
and coma.

Move the person to fresh air. If
) May cause respiratory tract breathing is difficult, give
Inhalation T )
irritation. oxygen. Seek medical

attention if symptoms persist.

Remove contaminated
) o clothing. Rinse skin
Skin Contact May cause skin irritation. ) ) )
immediately with plenty of

water for 15-20 minutes.

Hold eyelids open and rinse
o with water for at least 15
Eye Contact May cause eye irritation. ) ]
minutes. Seek medical

attention if symptoms persist.

Handling and Storage

Proper handling and storage are critical to minimize exposure risks.

+ Handling: Use in a well-ventilated area. Avoid breathing dust and contact with skin and eyes.
Use non-sparking tools and explosion-proof electrical equipment. Wash hands thoroughly
after handling.

» Storage: Store in a cool, dry, well-ventilated, and locked area away from direct sunlight and
incompatible materials such as oxidizing agents, acids, and bases. Keep containers tightly
closed.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling
Metaldehyde-d16.
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o Eye/Face Protection: Wear chemical safety goggles or glasses.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing such as
a lab coat, long pants, and closed-toe shoes.

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator for pesticide
dusts.

Accidental Release and Disposal

o Accidental Release: In case of a spill, do not wash the area as it can become slippery.
Sweep up the material, taking care not to generate dust, and place it in a labeled container
for disposal.

o Disposal: Dispose of waste in accordance with federal, state, and local regulations. Do not
reuse empty containers.

Toxicological Data

Metaldehyde is moderately toxic. The following table summarizes acute toxicity data.

Table 3: Acute Toxicity of Metaldehyde

Test Species Route Value

LD50 Rat Oral 227 - 690 mg/kg
LD50 Dog Oral 100 - 1000 mg/kg
LD50 Cat Oral 207 mg/kg

LD50 Rabbit Oral 290 - 1250 mg/kg
LC50 (4-hour) Rat Inhalation 0.2 mg/L

LD50 Rat Dermal > 5000 mg/kg

Experimental Protocols
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Detailed experimental protocols for Metaldehyde-d16 are not readily available in the public
domain. Researchers should develop specific protocols based on the nature of their
experiments, incorporating the safety and handling precautions outlined in this guide. Standard
laboratory procedures for handling solid chemical compounds should be followed.

Visualizations
Safety and Handling Workflow

The following diagram illustrates the general workflow for the safe handling of Metaldehyde-
d16, from initial preparation to final disposal.
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Click to download full resolution via product page
Caption: Workflow for Safe Handling of Metaldehyde-d16.

Logical Relationship of Safety Precautions

This diagram shows the relationship between hazard identification and the corresponding
safety measures.

Hazard Identification

Chemical Hazards (Flammable, Toxic) Physical Hazards (Dust Inhalation) Contact Hazards (Skin/Eye lrritation)

Proper Storage Engineering Controls (Ventilation) Emergency Response Plan Personal Protective Equipment (PPE) Safe Handling Practices

Click to download full resolution via product page

Caption: Relationship Between Hazards and Precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12379955#safety-and-handling-precautions-for-
metaldehyde-d16]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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